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Compound of Interest

Compound Name: Xanthorhamnin

CAS No.: 75183-90-3

Cat. No.: B1660366

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Xanthorhamnin is a complex flavonoid triglycoside found in sources such as buckthorn berries

(Rhamnus catharticus). Its chemical structure is 3′,4′,5-Trihydroxy-7-methoxy-2-[α-L-

rhamnopyranosyl-(1→3)-α-L-rhamnopyranosyl-(1→6)-β-D-galactopyranosyloxy]flavone, with

the aglycone being rhamnetin.[1] Given the growing interest in the therapeutic potential of

flavonoids, particularly their anti-inflammatory properties, a robust and validated analytical

method for the quantification of Xanthorhamnin is essential for quality control of raw materials,

pharmacokinetic studies, and formulation development.

This document provides a detailed protocol for a validated analytical method for the

quantitative determination of Xanthorhamnin in plant extracts using Ultra-Performance Liquid

Chromatography coupled with a Photodiode Array (UPLC-PDA) detector. The method is based

on established principles for the analysis of rhamnetin and other flavonoid glycosides.

Analytical Method Principle
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The method employs reversed-phase UPLC to separate Xanthorhamnin from other

components in the sample matrix. A C18 column is used as the stationary phase, and a

gradient elution with a mobile phase consisting of acidified water and an organic solvent

(acetonitrile or methanol) allows for the efficient separation of the analyte. Detection and

quantification are achieved using a PDA detector, monitoring at the characteristic absorbance

maxima of the rhamnetin chromophore. The method is validated according to the International

Council for Harmonisation (ICH) guidelines to ensure its accuracy, precision, linearity, and

sensitivity.

Experimental Protocols
Materials and Reagents

Xanthorhamnin reference standard (purity ≥95%)

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Formic acid (analytical grade)

Ultrapure water

Plant material containing Xanthorhamnin (e.g., dried buckthorn berries)

Standard Solution Preparation
Primary Stock Solution (1000 µg/mL): Accurately weigh 10 mg of Xanthorhamnin reference

standard and dissolve it in 10 mL of methanol in a volumetric flask.

Working Standard Solutions: Perform serial dilutions of the primary stock solution with

methanol to prepare a series of calibration standards at concentrations ranging from 1 µg/mL

to 200 µg/mL.

Store all standard solutions at 4°C and protected from light.

Sample Preparation (from Plant Material)
Grinding: Mill the dried plant material to a fine powder (e.g., 40 mesh).
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Extraction:

Accurately weigh 1.0 g of the powdered plant material into a conical flask.

Add 20 mL of 80% aqueous methanol.

Perform ultrasound-assisted extraction for 30 minutes at room temperature.

Centrifuge the mixture at 4000 rpm for 15 minutes.

Collect the supernatant. Repeat the extraction process on the residue twice more.

Combine the supernatants.

Purification (Optional - for complex matrices):

Evaporate the combined supernatant to dryness under reduced pressure.

Redissolve the residue in 10 mL of water.

Apply the solution to a pre-conditioned C18 Solid-Phase Extraction (SPE) cartridge.

Wash the cartridge with 10 mL of water to remove highly polar impurities.

Elute Xanthorhamnin with 10 mL of methanol.

Final Preparation:

Evaporate the final extract or eluate to dryness.

Reconstitute the residue in a known volume (e.g., 5 mL) of the mobile phase starting

condition.

Filter the solution through a 0.22 µm syringe filter prior to UPLC injection.

UPLC-PDA Conditions
Instrument: UPLC system with a binary solvent manager, sample manager, and PDA

detector.
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Column: Acquity UPLC BEH C18 column (2.1 mm × 100 mm, 1.7 µm) or equivalent.

Mobile Phase:

Solvent A: 0.1% Formic acid in water

Solvent B: Acetonitrile

Gradient Elution:

Time (min) %A %B

0.0 90 10

10.0 60 40

12.0 40 60

15.0 10 90

17.0 10 90

17.1 90 10

| 20.0 | 90 | 10 |

Flow Rate: 0.3 mL/min

Column Temperature: 35°C

Injection Volume: 2 µL

PDA Detection:

Wavelength: 255 nm and 354 nm

Scan Range: 200-400 nm

Method Validation Summary
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The analytical method should be validated for linearity, limit of detection (LOD), limit of

quantification (LOQ), precision, and accuracy. The following tables summarize the expected

quantitative data based on validated methods for structurally similar flavonoid glycosides.[2][3]

Table 1: Linearity, LOD, and LOQ

Parameter Value

Linearity Range 1 - 200 µg/mL

Correlation Coefficient (r²) ≥ 0.999

Limit of Detection (LOD) ~0.8 µg/mL

Limit of Quantification (LOQ) ~2.5 µg/mL

Table 2: Precision

Level
Concentration
(µg/mL)

Intra-day Precision
(%RSD, n=6)

Inter-day Precision
(%RSD, n=3 days)

Low QC 5 < 2.0 < 3.0

Mid QC 50 < 1.5 < 2.5

High QC 150 < 1.5 < 2.0

Table 3: Accuracy (Recovery)

Spiked Concentration
(µg/mL)

Mean Recovery (%) %RSD

5 98.5 - 101.2 < 2.0

50 99.1 - 100.8 < 1.5

150 98.9 - 101.5 < 1.5
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Experimental Workflow

Sample Preparation

UPLC-PDA Analysis

Plant Material

Grinding

Extraction (80% MeOH, Sonication)

Centrifugation
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Filtration (0.22 µm)
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Inject into UPLC
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Calculate Concentration
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UPLC-PDA analytical workflow for Xanthorhamnin.

Anti-inflammatory Signaling Pathway of Rhamnetin
Glycosides
Rhamnetin, the aglycone of Xanthorhamnin, has been shown to exert anti-inflammatory

effects by modulating key signaling pathways.[1][4][5] This diagram illustrates the putative

mechanism of action where rhamnetin inhibits inflammatory responses induced by stimuli like

Lipopolysaccharide (LPS).
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Inhibition of inflammatory pathways by Rhamnetin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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